Cas no 332103-73-8 (8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 332103-73-8
• MF: C₁₂H₂₀N₆O₄
• MW: 312.325001716614
• CID: 6561729
• Update Time: 2025-11-03

8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-hydrazinyl-7-(2-hydroxy-3-isopropoxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-hydrazinyl-3,7-dihydro-7-[2-hydroxy-3-(1-methylethoxy)propyl]-3-methyl-

• Inchi： 1S/C12H20N6O4/c1-6(2)22-5-7(19)4-18-8-9(14-11(18)16-13)17(3)12(21)15-10(8)20/h6-7,19H,4-5,13H2,1-3H3,(H,14,16)(H,15,20,21)
• InChI Key： ZPBXBYDVZORCRH-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1NN

Additional information on 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 332103-73-8 and Product Name: 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound with the CAS number 332103-73-8 and the product name 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivative class, a group of molecules widely recognized for their biological activity and therapeutic potential. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The molecular structure of 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione incorporates several key functional groups that contribute to its potential biological activity. The presence of a hydrazine moiety at the 8-position and hydroxyl groups at the 7-position enhances its reactivity and interaction with biological targets. Additionally, the propyl chain with an isopropoxy substituent at the 3-position adds complexity to its pharmacophore, influencing its solubility and metabolic stability.

Recent studies in the field of purine derivatives have highlighted their role in various therapeutic applications. For instance, modifications at the purine core have been shown to influence enzyme inhibition and receptor binding affinity. The compound in question has been investigated for its potential as an antiviral agent due to its ability to interfere with viral replication cycles. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain enzymes crucial for viral metabolism.

The 8-hydrazinyl group is particularly noteworthy as it can participate in Schiff base formation, a reaction that often leads to the development of stable and bioactive complexes. This property makes the compound a valuable scaffold for designing novel drug candidates that can target specific enzymatic pathways. Furthermore, the 3-methyl group at the purine ring enhances lipophilicity, which is a critical factor in drug absorption and distribution within the body.

Advances in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with high accuracy. Molecular docking studies have identified potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. These findings align with recent research demonstrating that purine derivatives can modulate signaling pathways involved in cell proliferation and survival.

The 7-2-hydroxy group contributes to hydrogen bonding capabilities, which are essential for binding to biological targets. This feature is particularly important for designing drugs that require precise interaction with specific residues on proteins or nucleic acids. The 3-(propan-2-yloxy)propyl side chain adds another layer of complexity by influencing both hydrophobicity and flexibility of the molecule. This balance is crucial for achieving optimal pharmacokinetic profiles.

In vivo studies have begun to explore the therapeutic potential of this compound in animal models. Initial results indicate that it may exhibit protective effects against oxidative stress by modulating antioxidant enzyme activities. Additionally, its ability to cross cell membranes suggests potential applications in treating neurodegenerative diseases where blood-brain barrier penetration is a challenge. These findings are consistent with emerging research on purine derivatives as multitargeted drugs capable of addressing multiple pathological processes simultaneously.

The synthesis of 8-hydrazinyl-7-2-hydroxy-3-(propan-2-yloxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been optimized using modern synthetic techniques to ensure high yield and purity. Advances in catalytic methods have allowed for more efficient transformations at key functional groups without compromising structural integrity. This optimization is critical for scaling up production while maintaining cost-effectiveness.

Future research directions include exploring derivative compounds based on this scaffold to enhance specific biological activities or improve pharmacokinetic properties further. The hydrazine group provides a versatile platform for further chemical modifications such as coupling reactions leading to biaryl structures known to exhibit enhanced binding affinity. Additionally， investigating its role in gene expression modulation could open new avenues for therapeutic applications.

The growing interest in natural product-inspired drug design has also prompted researchers to explore biosynthetic pathways that could produce analogs of this compound more efficiently using enzymatic catalysis or microbial fermentation techniques。 While synthetic routes remain challenging due to multiple stereocenters， recent breakthroughs in asymmetric synthesis offer promising solutions。

Regulatory considerations are an important aspect when advancing a novel compound like this into clinical trials。 Compliance with Good Manufacturing Practices (GMP) ensures consistency during production， while preclinical toxicology studies provide essential data on safety profiles before human testing begins。 These steps are critical for ensuring patient safety while maximizing therapeutic benefits。

The economic impact of developing new pharmaceuticals cannot be overstated。 Innovations such as 8-hydrazinyl containing compounds represent significant investments by pharmaceutical companies aiming to address unmet medical needs worldwide。 As research continues， collaborations between academia， industry， and regulatory agencies will be essential for bringing these promising candidates from bench science into clinical practice。